5-(4-(dimethylamino)phenyl)-4-(4-fluorobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-1H-pyrrol-2(5H)-one
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Description
5-(4-(dimethylamino)phenyl)-4-(4-fluorobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C21H21FN2O4 and its molecular weight is 384.407. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Probes for Real-Time Monitoring
A study on novel fluorescent probes with an aggregation-enhanced emission feature for real-time monitoring of low carbon dioxide levels uses compounds with tertiary amine moieties for selective, fast, and iterative response to carbon dioxide. These probes, including compounds like TPP-TDMAE, showed significant fluorescence decrease upon reaction with carbon dioxide, suggesting potential applications in biological and medical contexts (Wang et al., 2015).
Antimicrobial Evaluation
Another research area involves the synthesis and antimicrobial evaluation of new isoxazoline-incorporated pyrrole derivatives, highlighting the antimicrobial potential of pyrrole-based compounds. This study underscores the utility of synthesizing novel compounds for enhancing antimicrobial activity, which might be relevant for compounds with similar structures (Kumar et al., 2017).
Electronic Spectra and Electroluminescent Applications
Research on the synthesis and electronic spectra of new low-molecular-weight compounds for electroluminescent layers explores the photophysical properties and potential application in organic light-emitting devices. Such studies indicate the role of structural features, like dimethylamino groups, in determining the photophysical properties and applications of these compounds in electronic devices (Dobrikov et al., 2011).
Properties
IUPAC Name |
(4E)-5-[4-(dimethylamino)phenyl]-4-[(4-fluorophenyl)-hydroxymethylidene]-1-(2-hydroxyethyl)pyrrolidine-2,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21FN2O4/c1-23(2)16-9-5-13(6-10-16)18-17(20(27)21(28)24(18)11-12-25)19(26)14-3-7-15(22)8-4-14/h3-10,18,25-26H,11-12H2,1-2H3/b19-17+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUAZVVWFJIUHFI-HTXNQAPBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)F)O)C(=O)C(=O)N2CCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C1=CC=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)F)\O)/C(=O)C(=O)N2CCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.